Cas no 1808374-55-1 (2-cyano-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]-N-(quinolin-5-yl)prop-2-enamide hydrochloride)

• Product Name: 2-cyano-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]-N-(quinolin-5-yl)prop-2-enamide hydrochloride
• CAS No: 1808374-55-1
• MF: C₂₆H₁₈ClN₅OS
• MW: 483.972022533417
• CID: 6491817
• PubChem ID: 137836168
• Update Time: 2025-07-17

2-cyano-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]-N-(quinolin-5-yl)prop-2-enamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26621114
• 2-cyano-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]-N-(quinolin-5-yl)prop-2-enamide hydrochloride
• (Z)-2-Cyano-3-(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)-N-quinolin-5-ylprop-2-enamide;hydrochloride
• Z56973241
• 1808374-55-1

• Inchi： 1S/C26H17N5OS.ClH/c27-16-18(26(32)29-23-11-4-10-22-21(23)9-5-13-28-22)15-19-17-31(20-7-2-1-3-8-20)30-25(19)24-12-6-14-33-24;/h1-15,17H,(H,29,32);1H/b18-15-;
• InChI Key： VCSVCSYUTBCUFH-MWIGPOFTSA-N
• SMILES： Cl.S1C=CC=C1C1C(/C=C(/C#N)\C(NC2=CC=CC3C2=CC=CN=3)=O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 483.0920591g/mol
• Monoisotopic Mass: 483.0920591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 772
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų

Additional information on 2-cyano-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]-N-(quinolin-5-yl)prop-2-enamide hydrochloride

Research Briefing on 2-cyano-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]-N-(quinolin-5-yl)prop-2-enamide hydrochloride (CAS: 1808374-55-1)

Recent studies have highlighted the potential of 2-cyano-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]-N-(quinolin-5-yl)prop-2-enamide hydrochloride (CAS: 1808374-55-1) as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in targeting specific biological pathways, particularly in oncology and inflammatory diseases.

The synthesis and characterization of this compound have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure. The compound's stability and solubility profiles have also been investigated, revealing favorable pharmacokinetic properties that support its potential for further drug development.

In vitro studies have demonstrated the compound's efficacy in inhibiting key enzymes involved in cancer cell proliferation. Specifically, it has shown potent activity against kinases such as JAK2 and FLT3, which are often implicated in hematological malignancies. These findings suggest that 2-cyano-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]-N-(quinolin-5-yl)prop-2-enamide hydrochloride could serve as a lead compound for the development of novel kinase inhibitors.

Further investigations into the compound's mechanism of action have revealed its ability to modulate signaling pathways associated with inflammation. Preclinical models have shown significant reductions in pro-inflammatory cytokines, indicating its potential as an anti-inflammatory agent. These results are particularly promising for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these encouraging findings, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its selectivity and reduce potential toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-cyano-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]-N-(quinolin-5-yl)prop-2-enamide hydrochloride represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its dual potential as an anticancer and anti-inflammatory agent underscores its versatility and therapeutic value. Continued research and development efforts will be crucial in unlocking its full potential and advancing it toward clinical trials.